N-(2-fluorophenyl)-2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-(3-methyl-2-oxoquinoxalin-1-yl)acetamide
• InChI: InChI=1S/C17H14FN3O2/c1-11-17(23)21(15-9-5-4-8-14(15)19-11)10-16(22)20-13-7-3-2-6-12(13)18/h2-9H,10H2,1H3,(H,20,22)
• InChI Key: GMPKWGAWMWHAQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N(C1=O)CC(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H14FN3O2
• Molecular Weight: 311.31 g/mol

Description

N-(2-fluorophenyl)-2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)acetamide, also known as FMeQAA, is a synthetic compound that has gained significant attention in the scientific community due to its potential use in various research applications.

Scientific Research Applications

Anticonvulsant Activity

One of the prominent applications of N-(2-fluorophenyl)-2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)acetamide derivatives is in the development of anticonvulsant agents. A study by Ibrahim et al. (2013) designed and synthesized a new series of acetamide derivatives to evaluate their anticonvulsant activity. Their research demonstrated that certain compounds within this series exhibited significant anticonvulsant activities in experimental models, highlighting their potential as therapeutic agents against seizures (Ibrahim et al., 2013).

Anticancer and Antimicrobial Properties

Another research focus for N-(2-fluorophenyl)-2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)acetamide derivatives is their application in treating cancer and infections. Ahmed et al. (2018) synthesized new lipophilic acetamide derivatives and assessed their antimicrobial and anticancer activities. Their findings revealed that some of these compounds demonstrated promising broad-spectrum antibacterial activity and appreciable antifungal activity. Moreover, certain derivatives exhibited significant anticancer effects against various cancer cell lines, suggesting their potential as dual-function agents in combating both microbial infections and cancer (Ahmed et al., 2018).

Antiplasmodial Activity

The quest for new antimalarial agents has also led to the exploration of N-(2-fluorophenyl)-2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)acetamide derivatives. Mphahlele et al. (2017) reported on the synthesis of novel acetamide compounds with potential in vitro antiplasmodial properties. Their research suggested that these compounds could inhibit the Plasmodium falciparum parasite, which is responsible for malaria, thus providing a foundation for further development of antimalarial therapies (Mphahlele et al., 2017).

Herbicidal Activity

Beyond pharmacological applications, derivatives of N-(2-fluorophenyl)-2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)acetamide have been investigated for their potential as herbicides. Wu et al. (2011) designed and synthesized novel derivatives and evaluated their herbicidal activities. The study found that several of these compounds showed effective herbicidal activity against various dicotyledonous weeds, indicating their potential use in agricultural settings (Wu et al., 2011).